Cas no 876871-43-1 (N-(1-Cyanocyclohexyl)-2-[(4,8-dimethyl-2-quinolinyl)thio]acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[(4,8-dimethyl-2-quinolinyl)thio]acetamide
• CAS No: 876871-43-1
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 5455112
• PubChem ID: 7743649
• Update Time: 2025-08-05

N-(1-Cyanocyclohexyl)-2-[(4,8-dimethyl-2-quinolinyl)thio]acetamide Chemical and Physical Properties

Names and Identifiers

• SMR000714336
• Z17246220
• AKOS001213215
• 876871-43-1
• CHEMBL1496365
• HMS3029E08
• MLS001082088
• EN300-26688087
• N-(1-CYANOCYCLOHEXYL)-2-[(4,8-DIMETHYLQUINOLIN-2-YL)SULFANYL]ACETAMIDE
• N-(1-cyanocyclohexyl)-2-(4,8-dimethylquinolin-2-yl)sulfanylacetamide
• N-(1-Cyanocyclohexyl)-2-[(4,8-dimethyl-2-quinolinyl)thio]acetamide

• Inchi： 1S/C20H23N3OS/c1-14-7-6-8-16-15(2)11-18(22-19(14)16)25-12-17(24)23-20(13-21)9-4-3-5-10-20/h6-8,11H,3-5,9-10,12H2,1-2H3,(H,23,24)
• InChI Key： ADQRKYUCAOFPJT-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)CSC1C=C(C)C2C(N=1)=C(C)C=CC=2

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.7±55.0 °C(Predicted)
• pka: 11.37±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[(4,8-dimethyl-2-quinolinyl)thio]acetamide

N-(1-Cyanocyclohexyl)-2-[(4,8-Dimethyl-2-Quinolinyl)Thio]Acetamide (CAS No: 876871-43-1)

The compound N-(1-Cyanocyclohexyl)-2-[(4,8-Dimethyl-2-Quinolinyl)Thio]Acetamide (CAS No: 876871-43-1) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent studies, particularly in the context of its applications in drug discovery and material science. Its unique structure, which combines a quinoline moiety with a thioacetamide group and a cyanocyclohexyl substituent, makes it an intriguing candidate for exploring novel chemical reactions and biological activities.

Recent research has highlighted the importance of quinoline derivatives in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The quinolinyl group in this compound serves as a versatile scaffold for further functionalization, enabling the exploration of its potential as a lead compound in drug development. The thioacetamide group introduces sulfur into the molecule, which can enhance its reactivity and bioavailability, making it a promising candidate for therapeutic applications.

The cyanocyclohexyl substituent adds another layer of complexity to this molecule by introducing a rigid and electron-withdrawing group. This feature not only influences the physical properties of the compound but also plays a crucial role in its stereochemical behavior. Recent studies have demonstrated that such substituents can significantly impact the pharmacokinetics of a drug candidate, making them essential for optimizing drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalytic systems and green chemistry principles has made its synthesis more efficient and environmentally friendly. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

From an application standpoint, N-(1-Cyanocyclohexyl)-2-[(4,8-Dimethyl-2-Quinolinyl)Thio]Acetamide has shown potential in the development of new materials for optoelectronic devices. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its ability to form stable metal complexes has opened avenues for its application in catalysis and sensor technology.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity profiles, and interaction with biological targets. Such computational approaches are increasingly being used to guide experimental work, thereby accelerating the discovery process.

In conclusion, N-(1-Cyanocyclohexyl)-2-[(4,8-Dimethyl-2-Quinolinyl)Thio]Acetamide (CAS No: 876871-43-1) is a multifaceted compound with exciting possibilities across various scientific domains. Its complex structure and versatile functional groups make it an ideal candidate for exploring new chemical reactions and developing innovative materials and therapeutics.